4-(3-Chloropropoxy)benzenecarbothioamide

• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol
• IUPAC Name: 4-(3-chloropropoxy)benzenecarbothioamide
• InChI: InChI=1S/C10H12ClNOS/c11-6-1-7-13-9-4-2-8(3-5-9)10(12)14/h2-5H,1,6-7H2,(H2,12,14)
• InChI Key: FSFBVQAGJZPTTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=S)N)OCCCCl

Description

4-(3-Chloropropoxy)benzenecarbothioamide is a useful research compound. Its molecular formula is C10H12ClNOS and its molecular weight is 229.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(3-Chloropropoxy)benzamide ax54 (1.0 g, 4.6 mmole, 1 eq) is dissolved in a 1:1 mixture of chloroform and toluene, 2,4-bis-(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide (1.5 g, 3.7 mmole, 0.8 eq) is added. The reaction is stirred overnight at 85° C. Water is then added and the phases are separated. The organic layer is dried over magnesium sulfate and concentrated under reduce pressure. The crude material is purified by chromatography on silicagel (eluent: dichloromethane/methanol/ammonia 98:1.8:0.2) to provide 0.91 g of 4-(3-chloropropoxy)benzenecarbothioamide ax71 as a white solid.